Cas no 1261432-16-9 (Mycophenolic Acid-13C-d3 (deuterated labelled))

• Product Name: Mycophenolic Acid-13C-d3 (deuterated labelled)
• CAS No: 1261432-16-9
• MF: C₁₇H₂₀O₆
• MW: 324.348245620728
• CID: 1069217
• Update Time: 2025-10-31

Mycophenolic Acid-13C-d3 (deuterated labelled) Chemical and Physical Properties

Names and Identifiers

• [13C,2H3]-Mycophenolic acid
• Mycophenolic Acid-13C-d3 (deuterated labelled)
• Mycophenolic Acid 13C-d3Q: What is Mycophenolic Acid 13C-d3 Q: What is the CAS Number of Mycophenolic Acid 13C-d3 Q: What is the storage condition of Mycophenolic Acid 13C-d3 Q: What are the applications of Mycophenolic Acid 13C-d3
• 13C,2H3]-Mycophenolic acid

• Inchi： 1S/C17H20O6/c1-9(5-7-13(18)19)4-6-11-15(20)14-12(8-23-17(14)21)10(2)16(11)22-3/h4,20H,5-8H2,1-3H3,(H,18,19)/i3+1D3
• InChI Key： HPNSFSBZBAHARI-LBDFIVMYSA-N
• SMILES： CC1C(O[13C]([2H])([2H])[2H])=C(CC=C(C)CCC(=O)O)C(O)=C2C(OCC=12)=O

Additional information on Mycophenolic Acid-13C-d3 (deuterated labelled)

Mycophenolic Acid-13C-d3 (deuterated labelled): A Comprehensive Overview in Modern Pharmaceutical Research

Mycophenolic Acid-13C-d3 (deuterated labelled) is a sophisticated isotope-labeled compound with the CAS number 1261432-16-9, playing a pivotal role in contemporary pharmaceutical research. This deuterated derivative of Mycophenolic Acid (MPA) is characterized by the substitution of hydrogen atoms with deuterium, specifically at the carbon-13 position. The introduction of deuterium not only enhances the compound's stability but also significantly influences its metabolic pathways, making it an invaluable tool in drug development and metabolic studies.

The compound Mycophenolic Acid-13C-d3 is widely utilized in nuclear magnetic resonance (NMR) spectroscopy due to its unique isotopic properties. The deuterated label allows researchers to obtain high-resolution NMR spectra, facilitating detailed structural elucidation and dynamic studies of biological molecules. This capability is particularly crucial in understanding the interactions between MPA and its target enzymes, such as mycophenolate mofetil (MMF) phosphorylating enzymes.

In recent years, the application of deuterated labelled compounds has gained significant traction in the field of pharmacology. Mycophenolic Acid-13C-d3 serves as a cornerstone in studying the pharmacokinetics and pharmacodynamics of MPA. Its deuterium-labeled counterpart exhibits altered metabolic rates compared to its non-deuterated counterpart, providing insights into how MPA is processed within the body. These insights are instrumental in optimizing dosing regimens and minimizing side effects, thereby enhancing patient outcomes.

The use of Mycophenolic Acid-13C-d3 extends beyond NMR spectroscopy. It is also employed in mass spectrometry (MS) and other analytical techniques to study the degradation pathways and interactions of MPA with biological matrices. Such studies are essential for developing new drug formulations and understanding the mechanisms of action of MPA-based therapies. The deuterium label acts as a natural internal standard, allowing for precise quantification and comparison of MPA metabolites.

One of the most compelling applications of Mycophenolic Acid-13C-d3 is in the study of immunosuppressive therapies. MPA is a key component of drugs like mycophenolate mofetil (MMF), which are widely used to prevent organ transplant rejection. By using the deuterated derivative, researchers can gain a deeper understanding of how MPA modulates immune responses at a molecular level. This knowledge is crucial for developing more effective immunosuppressive agents with improved efficacy and safety profiles.

The advancements in synthetic chemistry have made it possible to produce high-purity Mycophenolic Acid-13C-d3, meeting the stringent requirements of pharmaceutical research. The synthesis involves precise control over reaction conditions to ensure that deuterium incorporation occurs exclusively at the desired carbon position. This level of precision is essential for maintaining the compound's biological activity while introducing the isotopic label.

In conclusion, Mycophenolic Acid-13C-d3 (deuterated labelled) represents a significant advancement in pharmaceutical research tools. Its unique isotopic properties make it an indispensable asset for studying metabolic pathways, drug interactions, and immunosuppressive mechanisms. As research continues to evolve, the applications of this compound are expected to expand, further contributing to the development of innovative therapeutic strategies.